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Compound Name:
Benzoic acid, 3-methylphenyl

ester

Cat. No.: B355533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and characterization of 3-methylphenyl benzoate. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research. All quantitative data is presented in structured tables for ease of comparison, and

detailed experimental protocols for the synthesis and characterization of this compound are

provided. While information on the specific biological activity of 3-methylphenyl benzoate is

limited in current literature, this guide will also touch upon the known activities of related

benzoate structures to provide context and suggest potential avenues for future research.

Molecular Structure and Properties
3-Methylphenyl benzoate, also known as m-cresyl benzoate, is an aromatic ester. Its molecular

structure consists of a benzoate group attached to a 3-methylphenyl (m-cresyl) group. The

IUPAC name for this compound is 3-methylphenyl benzoate.[1]

The key physicochemical properties of 3-methylphenyl benzoate are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.25 g/mol [1]

CAS Number 614-32-4

SMILES Cc1cccc(OC(=O)c2ccccc2)c1 [1]

Melting Point 54 °C [1]

Boiling Point 319.2±11.0 °C at 760 mmHg

Density 1.1±0.1 g/cm³

LogP 4.19

Crystallographic Data
The solid-state structure of 3-methylphenyl benzoate has been determined by X-ray

crystallography. The molecule crystallizes in the monoclinic space group P2₁/c. The dihedral

angle between the phenyl and benzoyl rings is a notable feature of its three-dimensional

structure.
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Crystallographic
Parameter

Value Reference

Crystal System Monoclinic

Space Group P2₁/c

a 9.530(1) Å

b 10.676(1) Å

c 11.531(1) Å

β 109.99(1)°

Volume 1102.5(2) Å³

Z 4

Dihedral Angle

(Phenyl/Benzoyl)
79.61(6)°

Synthesis of 3-Methylphenyl Benzoate
3-Methylphenyl benzoate can be synthesized via the esterification of m-cresol with benzoyl

chloride. The following is a detailed experimental protocol for this synthesis.

Experimental Protocol: Synthesis
Materials:

m-Cresol

Benzoyl chloride

Pyridine (or other suitable base)

Dichloromethane (or other suitable solvent)

Anhydrous magnesium sulfate

Hydrochloric acid (1 M)
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Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve m-

cresol (1 equivalent) in dichloromethane.

Add pyridine (1.1 equivalents) to the solution and cool the flask in an ice bath.

Slowly add benzoyl chloride (1.05 equivalents) dropwise to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 12-18 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially

with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 3-methylphenyl benzoate.

Synthesis Workflow
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Synthesis and Purification Workflow of 3-Methylphenyl Benzoate

Synthesis

Work-up

Purification

m-Cresol + Benzoyl Chloride + Pyridine
in Dichloromethane

Stir at Room Temperature
(12-18 hours)

Wash with 1 M HCl

Wash with sat. NaHCO3

Wash with Brine

Dry over MgSO4

Concentrate in vacuo

Recrystallize

Pure 3-Methylphenyl Benzoate
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Characterization Workflow for 3-Methylphenyl Benzoate

Spectroscopic Analysis

Data Analysis and Confirmation

Purified 3-Methylphenyl Benzoate

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure ConfirmationPurity Assessment
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Logical Framework for Investigating the Therapeutic Potential of 3-Methylphenyl Benzoate

Initial Screening

Lead Development

3-Methylphenyl Benzoate

Antimicrobial/
Antifungal Assays

Enzyme Inhibition
Assays

Cytotoxicity
Screening

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Studies

Clinical Trials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methylphenyl
Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-
benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-benzoate
https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-benzoate
https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-benzoate
https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b355533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b355533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

